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Compound Name: Nitrovin hydrochloride

Cat. No.: B8057501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nitrovin hydrochloride, a nitrofuran derivative once utilized as an antibacterial growth

promoter in livestock, presents a complex and incomplete toxicological profile. This technical

guide synthesizes the currently available safety data, highlighting significant data gaps in

critical endpoints such as acute toxicity, carcinogenicity, and reproductive toxicity. While

comprehensive quantitative data remains elusive in publicly accessible literature, existing

evidence points towards potential genotoxic effects and a mechanism of action involving the

induction of oxidative stress. This document aims to provide a thorough overview for

researchers, scientists, and drug development professionals by structuring the known

information, detailing the limited experimental findings, and visualizing the proposed molecular

interactions.

Chemical and Physical Properties
Nitrovin hydrochloride (CAS RN: 2315-20-0) is an organic compound with the molecular

formula C14H13ClN6O6.[1] It is described as an orange to dark brown solid.[1]
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Property Value Source

Molecular Formula C14H13ClN6O6 [1]

Molecular Weight 396.74 g/mol [1]

CAS Number 2315-20-0 [1]

Physical State Solid [1]

Color Orange to Dark Brown [1]

Solubility DMSO (Slightly) [1]

Toxicological Data Summary
A comprehensive review of publicly available safety data sheets reveals a significant lack of

quantitative toxicological information for Nitrovin hydrochloride. The following table

summarizes the status of key toxicological endpoints.
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Toxicological Endpoint Data Availability

Acute Toxicity

Oral No data available[1]

Dermal No data available[1]

Inhalation No data available[1]

Skin Corrosion/Irritation No data available[1]

Serious Eye Damage/Irritation No data available[1]

Respiratory or Skin Sensitization No data available[1]

Germ Cell Mutagenicity
Suspected of causing genetic defects (Muta. 2)

[2]

Carcinogenicity Inadequate for evaluation[3]

Reproductive Toxicity No data available[1]

Specific Target Organ Toxicity (Single Exposure) No data available[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available[1]

Aspiration Hazard No data available[1]

Mechanism of Action and Known Biological Effects
Recent research has begun to elucidate the mechanism of action of Nitrovin, particularly in the

context of its antibacterial and potential anticancer activities. The primary proposed mechanism

involves the targeting of thioredoxin reductase 1 (TrxR1), a key enzyme in cellular redox

balance.

Nitrovin hydrochloride is reported to induce ROS-mediated non-apoptotic and apoptotic-like

cell death.[4] This activity is linked to its ability to inhibit TrxR1. The compound has

demonstrated anticancer activity in vitro, with IC50 values ranging from 1.31 to 6.60 µM for

various tumor and normal cells.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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